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Compound of Interest

Compound Name:
[2-(4-Fluorophenoxy)phenyl]amine

hydrochloride

CAS No.: 1158235-72-3

Cat. No.: B3085654

Get Quote

Technical Whitepaper: [2-(4-Fluorophenoxy)phenyl]amine Hydrochloride in Advanced Drug

Discovery

Executive Summary
As a Senior Application Scientist in medicinal chemistry, I frequently evaluate privileged

building blocks that serve as the foundation for novel therapeutics. [2-(4-
Fluorophenoxy)phenyl]amine hydrochloride (CAS: 1158235-72-3)[1] is a high-value diaryl

ether intermediate. While its free base counterpart, 2-(4-Fluorophenoxy)aniline (CAS: 3169-71-

9)[2][3], is widely utilized in early discovery, the hydrochloride salt offers superior

physicochemical stability and handling characteristics for scale-up. This whitepaper details the

structural profiling, mechanistic synthesis, and application of this compound in the development

of targeted kinase inhibitors.

Physicochemical Profiling
Understanding the baseline quantitative properties of this intermediate is critical for

downstream reaction design, particularly when calculating stoichiometry for coupling reactions.
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Property Value

Chemical Name
[2-(4-Fluorophenoxy)phenyl]amine

hydrochloride

CAS Registry Number 1158235-72-3

Free Base CAS Number 3169-71-9[3]

Molecular Formula
C12H11ClFNO (Salt) / C12H10FNO (Free

Base)

Molecular Weight
239.68 g/mol (Salt) / 203.21 g/mol (Free Base)

[3]

Structural Motif Ortho-substituted diaryl ether amine

Typical Purity ≥ 95% (HPLC / NMR)[2]

Synthetic Methodology & Mechanistic Insights
The synthesis of[2-(4-Fluorophenoxy)phenyl]amine hydrochloride relies on a robust three-

step sequence: Nucleophilic Aromatic Substitution (SNAr), catalytic hydrogenation, and salt

formation[4].

Expert Insight & Causality: Why isolate the hydrochloride salt instead of the free base? Aniline

derivatives, particularly those enriched by electron-donating ether linkages, are highly

susceptible to auto-oxidation, which manifests as dark, tarry impurities over time. Protonating

the amine lone pair to form the HCl salt drastically reduces this oxidative liability, extending the

shelf-life indefinitely. Furthermore, the salt form induces high crystallinity, providing a self-

purifying mechanism that bypasses resource-intensive column chromatography.

1-Fluoro-2-nitrobenzene
+ 4-Fluorophenol

1-(4-Fluorophenoxy)
-2-nitrobenzene

 SNAr
(K2CO3, DMF, 100°C) 2-(4-Fluorophenoxy)

aniline

 Reduction
(Pd/C, H2, MeOH) [2-(4-Fluorophenoxy)phenyl]

amine HCl

 Salt Formation
(HCl in Dioxane)
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Figure 1: Three-step synthetic workflow for [2-(4-Fluorophenoxy)phenyl]amine
hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6288530.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6288530.htm
https://cymitquimica.com/products/54-PC1002293/3169-71-9/2-4-fluorophenoxyaniline/
https://www.benchchem.com/product/b3085654/docs?utm_src=pdf-body#2-4-fluorophenoxy-phenyl-amine-hydrochloride-cas-number
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6288530.htm
https://www.benchchem.com/product/b3085654/docs?utm_src=pdf-body-img#2-4-fluorophenoxy-phenyl-amine-hydrochloride-cas-number
https://www.benchchem.com/product/b3085654/docs?utm_src=pdf-body#2-4-fluorophenoxy-phenyl-amine-hydrochloride-cas-number
https://www.benchchem.com/product/b3085654/docs?utm_src=pdf-body#2-4-fluorophenoxy-phenyl-amine-hydrochloride-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3085654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Protocol (Self-Validating System):

SNAr Coupling: Charge a reactor with 1-fluoro-2-nitrobenzene (1.0 eq) and 4-fluorophenol

(1.05 eq) in anhydrous DMF. Add K2CO3 (1.5 eq) and heat to 100°C.

Self-Validation: The reaction progress is monitored by TLC/HPLC. The complete

disappearance of the highly polar phenol and the formation of the non-polar ether indicate

thermodynamic completion.

Nitro Reduction: Transfer the isolated 1-(4-fluorophenoxy)-2-nitrobenzene[4] to a

hydrogenation vessel. Suspend in methanol and add 10% Pd/C (0.05 eq). Purge with N2,

then H2, and stir under a balloon of H2 at ambient temperature.

Self-Validation: Hydrogen uptake acts as a physical metric of reaction progress. The

absolute cessation of H2 consumption confirms complete reduction to 2-(4-

fluorophenoxy)aniline (CAS: 3169-71-9)[3].

Salt Formation: Dissolve the crude free base in minimal methyl tert-butyl ether (MTBE).

Slowly add 4.0 M HCl in dioxane (1.1 eq) under vigorous stirring at 0°C.

Self-Validation: The immediate precipitation of a white/off-white crystalline solid confirms

successful salt formation. Filter, wash with cold MTBE, and dry under vacuum to yield the

target CAS 1158235-72-3.

Application in Drug Discovery
The diaryl ether motif is a "privileged scaffold" in medicinal chemistry, heavily featured in

targeted oncology. Specifically, the ortho-phenoxy aniline structure is an ideal precursor for

synthesizing ureas or amides that target the DFG-out allosteric pocket of Receptor Tyrosine

Kinases (RTKs) such as VEGFR2, PDGFR, and c-Met.
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[2-(4-Fluorophenoxy)phenyl]amine HCl
(Privileged Building Block)

Urea/Amide Formation
(Structural Elaboration)
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(Diaryl Ether Scaffold)

Receptor Tyrosine Kinase
(e.g., VEGFR2 / c-Met)

 Binds DFG-out allosteric pocket

Inhibition of Downstream Signaling
(Tumor Angiogenesis Arrest)

 Blockade of MAPK/ERK pathway
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Figure 2: Integration of the building block into Type II kinase inhibitors and downstream effects.

Analytical Validation & Quality Control
To ensure trustworthiness in downstream API synthesis, the building block must pass a

rigorous, self-validating analytical suite:
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1H NMR (DMSO-d6): The hydrochloride salt necessitates running the NMR in a polar aprotic

solvent. Look for the broad downfield signal (~10.0 ppm) integrating to 3 protons, confirming

the -NH3+ species. The aromatic region (6.8–7.5 ppm) will display the characteristic coupling

of the ortho-substituted and para-fluoro substituted rings.

19F NMR: A distinct singlet (if proton-decoupled) or multiplet around -118 to -120 ppm

confirms the presence of the intact para-fluoro group.

LC-MS (ESI+): The mass spectrometer will detect the free base molecular ion [M+H]+ at m/z

204.2, as the HCl salt dissociates completely in the LC source[5].

Karl Fischer Titration: Critical for ensuring the hygroscopic nature of the hydrochloride salt

has not led to excessive water absorption (target < 0.5% w/w).

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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